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Compound of Interest

Compound Name: Chloroacetyl bromide

Cat. No.: B8571682 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of chloroacetyl bromide, a key reagent in

organic synthesis and pharmaceutical development. This document outlines its fundamental

chemical and physical properties, synthesis, and safety protocols, presenting all quantitative

data in accessible tables and illustrating a key synthetic relationship with a Graphviz diagram.

Core Chemical and Physical Properties
Chloroacetyl bromide is a halogenated acyl bromide recognized for its high reactivity, making

it a valuable building block in the synthesis of a wide range of organic compounds. A summary

of its key properties is provided below.
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Property Value Source

Molecular Formula C2H2BrClO [1][2][3]

Molecular Weight 157.39 g/mol [1][2][4]

CAS Number 15018-06-1 [1]

Appearance Liquid [5]

Boiling Point 127 - 128 °C [5]

Density 1.9 g/cm³ [5]

Solubility Reacts with water [5]

Additional computed properties that are valuable in drug design and development are detailed

in the following table.

Computed Property Value Source

XLogP3 1.5 [1][4]

Hydrogen Bond Donor Count 0 [1]

Hydrogen Bond Acceptor

Count
1 [1]

Rotatable Bond Count 1 [1]

Exact Mass 155.89775 Da [1][4]

Complexity 44.9 [1]

Synthesis and Reactivity
Chloroacetyl bromide is typically synthesized from chloroacetic acid. While specific industrial

methods may vary, a common laboratory-scale approach involves the reaction of chloroacetic

acid with a brominating agent. For instance, it can be prepared from chloroacetic acid and

reagents like thionyl chloride, phosphorus pentachloride, or phosgene, followed by a

subsequent bromination step.
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Its high reactivity stems from the two halogen atoms and the acyl bromide group. This makes it

a potent electrophile, readily participating in reactions with nucleophiles. A notable application

is in the N-chloroacetylation of peptides, a critical step in the synthesis of modified peptides for

drug development.

Experimental Protocol: N-Chloroacetylation of a
Peptide
This section outlines a general experimental protocol for the chloroacetylation of the N-terminus

of a peptide, a common application of chloroacetyl bromide in drug development.

Objective: To introduce a chloroacetyl group at the N-terminus of a peptide.

Materials:

Protected peptide on a solid support

Chloroacetic acid

Dicyclohexylcarbodiimide (DCC) or other suitable coupling agent

Anhydrous Dichloromethane (DCM)

Diisopropylethylamine (DIPEA)

Trifluoroacetic acid (TFA) for cleavage

HPLC for purification

Methodology:

Activation of Chloroacetic Acid: In a round-bottom flask, dissolve chloroacetic acid (1.5

equivalents relative to the peptide) in anhydrous DCM. Cool the solution to 0 °C in an ice

bath. Add the coupling agent (e.g., DCC, 1.5 equivalents) and stir for 30 minutes to form the

symmetric anhydride.
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Coupling Reaction: Add the solid-phase resin with the N-terminally deprotected peptide to

the activated chloroacetic acid solution. Add DIPEA (3 equivalents) to the reaction mixture to

neutralize any acid formed. Allow the reaction to proceed at room temperature for 2-4 hours

with gentle agitation.

Washing: After the coupling reaction, filter the resin and wash it sequentially with DCM,

dimethylformamide (DMF), and methanol to remove unreacted reagents and byproducts.

Cleavage and Deprotection: Treat the resin with a cleavage cocktail, typically containing

TFA, to cleave the chloroacetylated peptide from the solid support and remove side-chain

protecting groups.

Purification: Purify the crude peptide by reverse-phase high-performance liquid

chromatography (RP-HPLC) to obtain the final N-chloroacetylated product.

Logical Workflow for Peptide Modification
The following diagram illustrates the logical workflow for the synthesis of an N-chloroacetylated

peptide, a process where chloroacetyl bromide or its derivatives are crucial.

Peptide Synthesis & Modification

Start: Solid-Phase Peptide Synthesis

N-terminal Deprotection

1. Elongation

Coupling with Chloroacetyl Moiety

2. Amine Availability

Chloroacetic Acid Activation
2a. Electrophile Generation

Cleavage from Resin3. Covalent Modification HPLC Purification4. Isolation Final N-Chloroacetylated Peptide5. Purity >95%

Click to download full resolution via product page

Caption: Logical workflow for the synthesis of an N-chloroacetylated peptide.

Safety and Handling
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Chloroacetyl bromide is a toxic and corrosive substance that requires careful handling in a

well-ventilated fume hood. It reacts violently with water, liberating toxic gas.

Personal Protective Equipment (PPE):

Wear protective gloves, protective clothing, eye protection, and face protection.

Handling Precautions:

Avoid breathing mist or vapors.

Wash skin thoroughly after handling.

Do not eat, drink, or smoke when using this product.

Use only outdoors or in a well-ventilated area.

Avoid release to the environment.

First Aid Measures:

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[6]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower.

Consult a physician.[6][7]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Immediately call a poison center or doctor.[6][8]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Consult a physician.[6][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b8571682?utm_src=pdf-body
https://static.cymitquimica.com/products/IN/pdf/sds-DA003OKA.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA003OKA.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/S-11333A1%20English%20SDS%20US.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA003OKA.pdf
https://www.fishersci.com/store/msds?partNumber=AAA15846&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://static.cymitquimica.com/products/IN/pdf/sds-DA003OKA.pdf
https://www.fishersci.com/store/msds?partNumber=AAA15846&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b8571682?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8571682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Chloroacetyl bromide｜lookchem [lookchem.com]

2. GSRS [gsrs-dev-public.ncats.io]

3. 2-chloroacetyl bromide | CAS#:15018-06-1 | Chemsrc [chemsrc.com]

4. Chloroacetyl bromide | C2H2BrClO | CID 12610899 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. fishersci.com [fishersci.com]

6. static.cymitquimica.com [static.cymitquimica.com]

7. cdn.chemservice.com [cdn.chemservice.com]

8. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Chloroacetyl Bromide: A Comprehensive Technical
Overview for Scientific Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8571682#chloroacetyl-bromide-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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